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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of racemic methyl 2-chloropropionate. The information is intended to support
laboratory research and development activities, particularly in the fields of organic synthesis
and pharmaceutical development.

Physicochemical Properties

Racemic methyl 2-chloropropionate is a colorless liquid known for its utility as a versatile
chemical intermediate.[1][2] It is characterized by an ether-like odor and is classified as a
flammable liquid.[2][3]

Table 1: Physicochemical Data for Racemic Methyl 2-chloropropionate
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Property Value Reference(s)
Molecular Formula C4H7CIO2 [2]
Molecular Weight 122.55 g/mol [2]
CAS Number 17639-93-9 [2]
Appearance Colorless clear liquid [2][4]
Density 1.138 g/cm3 (at 20°C) [5]
Melting Point <-10°C [6]
Boiling Point 132-133 °C [4]
Flash Point 38 °C (closed cup) [5]
Refractive Index n20/D 1.419 [7]
Vapor Pressure 30 hPa (at 20°C) [6]

- Insoluble in water; Soluble in
Solubility ] [71[8]
organic solvents.

pH 6-7 (in H20 at 20°C) [41[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of racemic methyl 2-
chloropropionate. Key spectral data are summarized below.

Table 2: Spectroscopic Data Summary
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Technique Data Highlights

H NMR Spectrum available, key for structural
elucidation.[9]

13C NMR Spectrum available in CDCls.[4][10]

Electron ionization mass spectrum available.[11]

Mass Spectrometry [12]

Infrared (|R) S t VaPOI phase and ATR-IR Spectla are available
pectroscop
g for functional group identification.

Synthesis Protocols

The synthesis of methyl 2-chloropropionate is most commonly achieved through the
chlorination of a lactate ester. The following protocols describe two prevalent methods.

Experimental Protocol 1: Synthesis via Thionyl Chloride

This method involves the direct reaction of methyl lactate with thionyl chloride.

Procedure:

To a reaction kettle, add 534 parts by weight of thionyl chloride (purity 299%).[13]

e Maintain the reaction kettle at a constant pressure and a temperature of 70°C.[13]

e Slowly add 429 parts by weight of methyl lactate (purity 299%) dropwise into the reaction
kettle.[13]

e The reaction generates a mixed gas of S-methyl 2-chloropropionate, hydrochloric acid,
and sulfur dioxide.[13]

» Upon completion of the addition, allow the mixture to stand and layer.[13]

o Separate the layers to obtain the crude methyl 2-chloropropionate.

» Purify the product by distillation.
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Experimental Protocol 2: Synthesis via Vilsmeier-Hack
Reagent

This procedure utilizes a Vilsmeier-Hack reagent, prepared from bis(trichloromethyl)carbonate
and a substituted amide, for the chlorination step. This method is often used for synthesizing
specific enantiomers but can be adapted for the racemic mixture.

Procedure:

o Preparation of the Vilsmeier Reagent:

[¢]

In a 500 mL four-necked flask, add 178.0 g (0.6 mol) of bis(trichloromethyl)carbonate.[14]

[e]

Cool the flask to 0-5°C using an ice-water bath.[14]

o

Dropwise, add 43.8 g (0.6 mol) of anhydrous N,N-dimethylformamide as the solvent. A
significant temperature increase will be observed.[14]

o

Mechanically stir the mixture for 1-2 hours to obtain a colorless Vilsmeier reagent solution.
[14]

» Synthesis of Methyl 2-chloropropionate:

o To the prepared Vilsmeier reagent solution, add a small amount of a solvent such as
dioxane.[14]

o At atemperature of 20-30°C, add 62.4 g (0.6 mol) of methyl lactate dropwise using a
constant pressure dropping funnel. The reaction is exothermic and will generate gas.[14]

o After the addition is complete, raise the temperature to 55°C and stir for 8 hours to
conduct the chlorination.[14]

o Monitor the reaction progress using gas chromatography.[15]
o Work-up and Purification:

o After the reaction is complete, cool the mixture.[14]
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o Wash the resulting solution with water.[14]

o Separate the organic layer and purify by distillation to obtain methyl 2-chloropropionate.
[14]
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General Synthesis Workflow
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Caption: General workflow for the synthesis of racemic methyl 2-chloropropionate.
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Applications in Research and Development

Racemic methyl 2-chloropropionate is a key building block in organic synthesis, primarily due
to the reactivity of its a-chlorine and carbonyl groups.[3]

o Pharmaceutical Intermediates: It serves as a precursor in the synthesis of various active
pharmaceutical ingredients (APIs).[2][16] Its structure is incorporated into more complex
molecules to achieve desired biological activity.

e Agrochemical Synthesis: The compound is utilized in the manufacturing of herbicides and
pesticides.[2][16]

o Polymer Chemistry: It can be used as an initiator in polymerization reactions.[1]

« Fine Chemicals and Fragrances: It is also an intermediate in the production of specialty
chemicals and fragrances.[2][3]

Key Application Areas

Racemic Methyl

2-chloropropionate

Pharmaceuticals

API Synthesis

Agrochemicals Polymer Science ine Chemicals
Herbicides & Polymerization Fragrance &
Pesticides Initiator Specialty Chemicals
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Caption: Primary industrial and research applications of the title compound.

Safety and Handling

Racemic methyl 2-chloropropionate is a hazardous chemical that requires careful handling to
minimize risk.

Table 3: GHS Hazard and Precautionary Information
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Category Code Statement Reference(s)
) H226: Flammable
Hazard Class Flam. Lig. 3 o [16]
liquid and vapour.
) ] H315: Causes skin
Skin Irrit. 2 o [16]
irritation.
] H319: Causes serious
Eye Irrit. 2 S [16]
eye irritation.
H335: May cause
STOT SE 3 , S [16]
respiratory irritation.
P210: Keep away
from heat, hot
] ] surfaces, sparks,
Precautionary Prevention 16]
open flames and other
ignition sources. No
smoking.
P233: Keep container
: [16]
tightly closed.
P240: Ground and
bond container and [16]
receiving equipment.
P241: Use explosion-
roof
g
electrical/ventilating/lig
hting equipment.
P303 + P361 + P353:
IF ON SKIN (or hair):
Take off immediately
Response ) [16]
all contaminated
clothing. Rinse skin
with water.
Store at +5°C to
Storage [16]
+30°C.
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Handling Recommendations:

e Handle in a well-ventilated place and wear suitable protective clothing, gloves, and eye/face
protection.

» Avoid contact with skin and eyes and avoid inhalation of vapor or mist.

o Keep away from sources of ignition and take measures to prevent the build-up of
electrostatic charge.

Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.

e The compound is stable under recommended storage conditions but is incompatible with
strong oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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